PBR28

• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol
• InChI: InChI=1S/C21H20N2O3/c1-16(24)23(15-17-8-6-7-11-20(17)25-2)18-12-13-21(22-14-18)26-19-9-4-3-5-10-19/h3-14H,15H2,1-2H3
• InChIKey: SLJDUPUOYWPBAB-UHFFFAOYSA-N

[11C]PBR28: Second-Generation TSPO Radioligand

PBR28 is a second-generation positron emission tomography (PET) radioligand targeting the 18-kDa translocator protein (TSPO), a validated biomarker of neuroinflammation [1]. Belonging to the phenoxyarylacetamide class, PBR28 was developed to address the limitations of the prototypical first-generation tracer [11C]PK11195, specifically its low specific-to-nonspecific binding ratio [2]. The compound's binding affinity to TSPO is characterized by high-affinity (Ki ~4 nM) and low-affinity (Ki ~200 nM) states, a feature linked to the rs6971 single nucleotide polymorphism in the TSPO gene [3]. This genetic sensitivity fundamentally distinguishes PBR28 from earlier tracers and directly impacts its quantitative utility in clinical research.

Target TSPO biomarker for neuroinflammation imaging

Binding rs6971 genotype-dependent high/low affinity states

Generation Second-generation phenoxyarylacetamide radioligand

• [1] Fujita M, Kobayashi M, Ikawa M, et al. Comparison of four 11C-labeled PET ligands to quantify translocator protein 18 kDa (TSPO) in human brain: (R)-PK11195, PBR28, DPA-713, and ER176—based on recent publications that measured specific-to-non-displaceable ratios. EJNMMI Res. 2017;7(1):84. View Source
• [2] Owen DR, Gunn RN, Rabiner EA, et al. Mixed-affinity binding in humans with 18-kDa translocator protein ligands. J Nucl Med. 2011;52(1):24-32. View Source
• [3] Owen DR, Yeo AJ, Gunn RN, et al. An 18-kDa translocator protein (TSPO) polymorphism explains differences in binding affinity of the PET radioligand PBR28. J Cereb Blood Flow Metab. 2012;32(1):1-5. View Source

Why [11C]PBR28 Cannot Be Substituted

Direct substitution of [11C]PBR28 with alternative TSPO PET ligands—including [11C]PK11195, [11C]DPA-713, [11C]ER176, or [18F]FEPPA—is scientifically unsound due to quantifiable differences in binding affinity profiles, specific-to-nonspecific binding ratios, brain uptake kinetics, and sensitivity to the rs6971 polymorphism [1]. The failure of generic substitution stems from the fact that each tracer exhibits a unique fingerprint of in vivo performance. For instance, while [11C]PBR28 demonstrates a BPND (specific-to-non-displaceable binding potential) of 1.2 in high-affinity binders, [11C]DPA-713 reaches 7.3, and [11C]PK11195 only 0.8 [1]. Furthermore, unlike [11C]PK11195, which binds to TSPO with a single site in all subjects, [11C]PBR28 displays high-affinity, low-affinity, or mixed-affinity binding patterns in 46%, 23%, and 31% of the population, respectively [2]. This heterogeneity precludes simple cross-study or cross-ligand comparisons without rigorous genotype stratification. Therefore, procurement decisions for TSPO-targeted PET imaging must be guided by ligand-specific, quantitative evidence rather than in-class assumptions.

[11C]PK11195 Lower specific binding ratio may reduce detection sensitivity; genotype-independent, not comparable without stratification.

[11C]DPA-713 / [11C]ER176 Different binding potential profiles limit cross-study comparison and may shift quantification.

[18F]FEPPA Significantly lower BPND and higher nonspecific binding hinder accurate TSPO quantification in brain regions.

• [1] Fujita M, Kobayashi M, Ikawa M, et al. Comparison of four 11C-labeled PET ligands to quantify translocator protein 18 kDa (TSPO) in human brain: (R)-PK11195, PBR28, DPA-713, and ER176—based on recent publications that measured specific-to-non-displaceable ratios. EJNMMI Res. 2017;7(1):84. View Source
• [2] Owen DR, Gunn RN, Rabiner EA, et al. Mixed-affinity binding in humans with 18-kDa translocator protein ligands. J Nucl Med. 2011;52(1):24-32. View Source

[11C]PBR28 vs. Comparator Tracers

Higher BPND than [11C]PK11195

In a head-to-head comparison of four 11C-labeled TSPO PET ligands in healthy human subjects, the specific-to-non-displaceable binding ratio (BPND) was measured using partial blockade with XNBD173. In high-affinity binders (HABs), [11C]PBR28 exhibited a BPND of 1.2, which is 50% higher than that of the first-generation tracer [11C](R)-PK11195 (BPND = 0.8) [1]. This improvement in specific signal relative to background enables more reliable quantification of TSPO density, a critical advantage for detecting subtle neuroinflammatory changes [1].

Specific-to-nonspecific binding ratio

Head-to-head

BPND 1.2 (PBR28) vs 0.8 ([11C]PK11195), +50%

Supports higher signal-to-noise ratio in TSPO PET imaging research

Partial blockade with XNBD173, high-affinity binders only

Evidence Dimension	Specific-to-non-displaceable binding ratio (BPND)
Target Compound Data	BPND = 1.2 (HABs)
Comparator Or Baseline	[11C](R)-PK11195: BPND = 0.8 (HABs)
Quantified Difference	50% higher BPND for [11C]PBR28
Conditions	Healthy human brain, partial blockade with XNBD173, high-affinity binders (HABs)

Why This Matters

A higher BPND directly translates to improved signal-to-noise ratio in PET images, increasing statistical power to detect disease-related TSPO upregulation and reducing required sample sizes in clinical studies.

• [1] Fujita M, Kobayashi M, Ikawa M, et al. Comparison of four 11C-labeled PET ligands to quantify translocator protein 18 kDa (TSPO) in human brain: (R)-PK11195, PBR28, DPA-713, and ER176—based on recent publications that measured specific-to-non-displaceable ratios. EJNMMI Res. 2017;7(1):84. View Source

Higher Binding Potential vs. [18F]FEPPA

In a direct comparative study in healthy pig brain, [11C]PBR28 demonstrated a substantially higher regional binding potential than [18F]FEPPA. Specifically, in the frontal cortex, the BPND for [11C]PBR28 was 5.8 ± 2.3, compared to only 0.8 ± 0.2 for [18F]FEPPA (p < 0.001) [1]. Additionally, the non-displaceable distribution volume (VDND) was significantly smaller for [11C]PBR28 (1.26 ± 0.49) than for [18F]FEPPA (3.0 ± 0.36) (p < 0.05), indicating lower nonspecific binding for PBR28 [1].

Regional BPND (frontal cortex)

Head-to-head

PBR28: 5.8 ± 2.3; FEPPA: 0.8 ± 0.2 (p

Higher binding potential supports CNS imaging contrast research

Pig brain, one-tissue compartment model

Disease discrimination time window

Head-to-head

PBR28: significant TG vs WT at 10–20 min (p

Earlier signal detection may support shorter PET scan protocols in rodent models

APP/PS1-21 mouse model

Genotype-dependent binding affinity

Head-to-head

HH vs HL: +80% in vitro specific binding, +40% in vivo brain uptake; LL: negligible

Requires rs6971 genotyping for valid TSPO quantification in human studies

Human brain tissue and healthy volunteers

Evidence Dimension	Regional binding potential (BPND)
Target Compound Data	Frontal cortex BPND = 5.8 ± 2.3; VDND = 1.26 ± 0.49
Comparator Or Baseline	[18F]FEPPA: Frontal cortex BPND = 0.8 ± 0.2; VDND = 3.0 ± 0.36
Quantified Difference	BPND: 7.25-fold higher (p < 0.001); VDND: 58% lower (p < 0.05)
Conditions	Healthy pig brain, arterial input function, one-tissue compartment model

Why This Matters

The markedly higher BPND and lower nonspecific binding of [11C]PBR28 provide superior imaging contrast for CNS applications, which is critical for accurate quantification of TSPO expression in brain regions with low receptor density.

• [1] Bennacef I, Salinas C, Horvath G, et al. Comparison of [11C]PBR28 and [18F]FEPPA as CNS peripheral benzodiazepine receptor PET ligands in the pig. J Nucl Med. 2008;49(supplement 1):81P. View Source

Brain Uptake Kinetics vs. [18F]DPA-714

In a head-to-head comparison using the same APP/PS1-21 Alzheimer's disease mouse model and wild-type controls, [11C]PBR28 exhibited distinct brain uptake kinetics compared to [18F]DPA-714. Peak uptake of [11C]PBR28 exceeded 4% ID/mL in only one brain region in wild-type mice, whereas [18F]DPA-714 reached just over 3% ID/mL across the brain [1]. Importantly, [11C]PBR28 achieved a statistically significant difference in uptake between transgenic and wild-type mice within the 10–20 minute post-injection window (p < 0.05), demonstrating rapid differentiation of disease-related TSPO expression [1].

Disease discrimination time window

Head-to-head

PBR28: significant TG vs WT at 10–20 min (p

Earlier signal detection may support shorter PET scan protocols in rodent models

APP/PS1-21 mouse model

Genotype-dependent binding affinity

Head-to-head

HH vs HL: +80% in vitro specific binding, +40% in vivo brain uptake; LL: negligible

Requires rs6971 genotyping for valid TSPO quantification in human studies

Human brain tissue and healthy volunteers

Evidence Dimension	Brain uptake kinetics and disease discrimination
Target Compound Data	Peak uptake > 4% ID/mL in one brain region; significant TG vs. WT difference at 10-20 min (p < 0.05)
Comparator Or Baseline	[18F]DPA-714: Peak uptake ~3% ID/mL; significant TG vs. WT difference from 20-40 min onward
Quantified Difference	[11C]PBR28 provides ~10 minutes earlier detection of disease-specific signal
Conditions	APP/PS1-21 transgenic mice (Alzheimer's model) and wild-type controls, in vivo PET

Why This Matters

The earlier time window for significant disease discrimination with [11C]PBR28 enables shorter dynamic PET scan protocols, increasing subject throughput and reducing motion artifacts in preclinical and translational studies.

• [1] López-Picón FR, Keller T, Bocancea D, et al. Direct Comparison of [18F]F-DPA with [18F]DPA-714 and [11C]PBR28 for Neuroinflammation Imaging in the same Alzheimer's Disease Model Mice and Healthy Controls. Mol Imaging Biol. 2021;23(1):157-166. View Source

rs6971 Polymorphism-Dependent Binding

The rs6971 single nucleotide polymorphism in the TSPO gene fundamentally modulates [11C]PBR28 binding affinity. In postmortem human brain tissue, specific [3H]PBR28 binding was negligible in low-affinity binders (LL genotype), while high-affinity binders (HH) exhibited approximately 80% higher binding than heterozygotes (HL) [1]. In vivo, brain uptake of [11C]PBR28 was approximately 40% higher in HH subjects compared to HL subjects [1]. Critically, 23% of human brain samples failed to generate any visually detectable specific autoradiographic signal with [3H]PBR28, whereas all samples showed [3H]PK11195 binding, underscoring PBR28's unique genotype-dependent binding profile [2].

Genotype-dependent binding affinity

Head-to-head

HH vs HL: +80% in vitro specific binding, +40% in vivo brain uptake; LL: negligible

Requires rs6971 genotyping for valid TSPO quantification in human studies

Human brain tissue and healthy volunteers

Evidence Dimension	Genotype-dependent binding affinity
Target Compound Data	HH vs HL: +80% in vitro specific binding, +40% in vivo brain uptake; LL: negligible binding
Comparator Or Baseline	[3H]PK11195: Single-site binding in 100% of samples, irrespective of genotype
Quantified Difference	PBR28 binding is genotype-sensitive; PK11195 binding is genotype-independent
Conditions	Human brain tissue (in vitro autoradiography) and healthy volunteers (in vivo PET)

Why This Matters

Mandatory rs6971 genotyping of study subjects is required for valid interpretation of [11C]PBR28 PET data. This is a non-negotiable operational requirement for procurement and study design, as failing to stratify by genotype will introduce substantial, uncontrollable variance in quantitative outcome measures.

• [1] Owen DR, Yeo AJ, Gunn RN, et al. An 18-kDa translocator protein (TSPO) polymorphism explains differences in binding affinity of the PET radioligand PBR28. J Cereb Blood Flow Metab. 2012;32(1):1-5. View Source
• [2] Owen DR, Gunn RN, Rabiner EA, et al. Mixed-affinity binding in humans with 18-kDa translocator protein ligands. J Nucl Med. 2011;52(1):24-32. View Source

Optimal Use Cases for [11C]PBR28

rs6971 Genotype Stratification

Given the demonstrated 80% difference in in vitro binding between HH and HL genotypes and negligible binding in LL subjects [1], [11C]PBR28 is best suited for prospective clinical studies where all participants undergo prospective rs6971 genotyping. This approach allows researchers to exclude LL subjects a priori and statistically adjust for genotype in HH vs. HL comparisons, thereby maximizing statistical power and minimizing variance [1]. This scenario is particularly relevant for longitudinal studies of neuroinflammation in conditions such as multiple sclerosis, Parkinson's disease, and schizophrenia, where precise, genotype-corrected TSPO quantification is essential for detecting disease progression or treatment effects [2].

Rapid Disease Detection in Rodent Models

In mouse models of Alzheimer's disease (APP/PS1-21), [11C]PBR28 PET enabled significant discrimination between transgenic and wild-type animals within the first 10–20 minutes post-injection [3]. This early detection window supports shorter dynamic PET scan protocols, which can increase daily imaging throughput in preclinical imaging facilities and reduce anesthesia-related physiological stress on animals. This makes [11C]PBR28 an attractive choice for high-volume screening studies evaluating novel anti-inflammatory drug candidates in murine models of neurodegeneration.

High-Contrast Imaging in Low TSPO CNS Regions

The BPND of 5.8 in pig frontal cortex and the low non-displaceable distribution volume (VDND = 1.26) demonstrate that [11C]PBR28 provides superior imaging contrast compared to [18F]FEPPA (BPND = 0.8, VDND = 3.0) [4]. This high contrast is particularly advantageous for detecting subtle changes in TSPO expression within brain regions known to have low baseline receptor density, such as the cerebellum or white matter tracts. This scenario is critical for studies investigating early-stage neuroinflammatory processes where changes in TSPO density are expected to be minimal, such as in prodromal Alzheimer's disease or mild traumatic brain injury.

Cross-Study Analysis with [11C]PK11195

While [11C]PBR28 offers a 50% improvement in BPND over [11C]PK11195 in HABs [5], its genotype sensitivity and different binding profile preclude direct quantitative comparison without cross-calibration. However, for studies aiming to replicate or extend findings originally generated with [11C]PK11195, [11C]PBR28 can be strategically employed as a higher-sensitivity replacement, provided that new cohorts are prospectively genotyped and quantitative analyses are performed using two-tissue compartmental modeling with metabolite-corrected arterial input functions. This application scenario is most suitable for academic research groups transitioning from first-generation to second-generation TSPO tracers while maintaining longitudinal research programs.

Application

Selection Property

Validation Focus

Prospective genotype-stratified neuroinflammation studies

rs6971 genotype-dependent binding profile

Genotype-corrected TSPO quantification

Alzheimer's disease mouse model imaging

Early time-window signal discrimination (10–20 min)

Shorter dynamic scan protocol feasibility

Low-receptor-density brain region imaging

High BPND and low non-displaceable binding

Detection sensitivity in early neuroinflammatory changes

Cross-study TSPO tracer comparison

Higher BPND vs. [11C]PK11195; genotype-sensitive binding

Cross-calibration modeling and prospective genotyping

• [1] Owen DR, Yeo AJ, Gunn RN, et al. An 18-kDa translocator protein (TSPO) polymorphism explains differences in binding affinity of the PET radioligand PBR28. J Cereb Blood Flow Metab. 2012;32(1):1-5. View Source
• [2] Owen DR, Gunn RN, Rabiner EA, et al. Mixed-affinity binding in humans with 18-kDa translocator protein ligands. J Nucl Med. 2011;52(1):24-32. View Source
• [3] López-Picón FR, Keller T, Bocancea D, et al. Direct Comparison of [18F]F-DPA with [18F]DPA-714 and [11C]PBR28 for Neuroinflammation Imaging in the same Alzheimer's Disease Model Mice and Healthy Controls. Mol Imaging Biol. 2021;23(1):157-166. View Source
• [4] Bennacef I, Salinas C, Horvath G, et al. Comparison of [11C]PBR28 and [18F]FEPPA as CNS peripheral benzodiazepine receptor PET ligands in the pig. J Nucl Med. 2008;49(supplement 1):81P. View Source
• [5] Fujita M, Kobayashi M, Ikawa M, et al. Comparison of four 11C-labeled PET ligands to quantify translocator protein 18 kDa (TSPO) in human brain: (R)-PK11195, PBR28, DPA-713, and ER176—based on recent publications that measured specific-to-non-displaceable ratios. EJNMMI Res. 2017;7(1):84. View Source